Cas no 138080-13-4 ((2,3-Epoxysuccinyl)imidazolamide)

• Product Name: (2,3-Epoxysuccinyl)imidazolamide
• CAS No: 138080-13-4
• MF: C₆H₄N₄O₅S₂
• MW: 276.249757766724
• CID: 1258182
• PubChem ID: 169439832
• Update Time: 2025-08-05

(2,3-Epoxysuccinyl)imidazolamide Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-sulfonamide,5-(2,4-dioxo-6-oxa-3-azabicyclo[3.1.0]hex-3-yl)-
• 138080-13-4
• (2,3-Epoxysuccinyl)imidazolamide

• Inchi： 1S/C6H4N4O5S2/c7-17(13,14)6-9-8-5(16-6)10-3(11)1-2(15-1)4(10)12/h1-2H,(H2,7,13,14)/t1-,2+
• InChI Key： WLICJCVKKPBPNW-XIXRPRMCSA-N
• SMILES： S1C(=NN=C1N1C([C@@H]2[C@H](C1=O)O2)=O)S(N)(=O)=O

Computed Properties

• Exact Mass: 275.96242
• Monoisotopic Mass: 275.96231159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 173Ų

Experimental Properties

• PSA: 135.85

Additional information on (2,3-Epoxysuccinyl)imidazolamide

(2,3-Epoxysuccinyl)Imidazolamide: A Comprehensive Overview

(2,3-Epoxysuccinyl)Imidazolamide, identified by the CAS number 138080-13-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an epoxide group with an imidazolamide moiety. The epoxide group, a three-membered cyclic ether, is known for its reactivity and versatility in chemical reactions, making it a valuable component in the synthesis of various bioactive molecules.

The imidazolamide portion of the molecule adds further functionality, as imidazoles are heterocycles commonly found in pharmaceutical agents due to their ability to form hydrogen bonds and interact with biological targets. The combination of these two groups in (2,3-Epoxysuccinyl)Imidazolamide creates a compound with potential applications in drug design and development.

Recent studies have explored the potential of (2,3-Epoxysuccinyl)Imidazolamide as a precursor for synthesizing bioactive compounds. For instance, researchers have utilized this compound to develop inhibitors for enzymes involved in cancer progression. The epoxide group has been shown to facilitate the formation of covalent bonds with nucleophilic residues on enzyme surfaces, leading to potent inhibitory effects.

In addition to its role in drug discovery, (2,3-Epoxysuccinyl)Imidazolamide has also been investigated for its potential in materials science. The compound's ability to undergo various chemical transformations makes it a promising candidate for the synthesis of advanced materials with tailored properties.

The synthesis of (2,3-Epoxysuccinyl)Imidazolamide typically involves a multi-step process that begins with the preparation of the epoxide precursor. This is followed by nucleophilic substitution reactions to introduce the imidazolamide group. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

From a structural perspective, (2,3-Epoxysuccinyl)Imidazolamide exhibits a balance between rigidity and flexibility, which is crucial for its interactions with biological targets. Computational studies have revealed that the molecule's conformational flexibility allows it to adopt multiple binding modes when interacting with proteins or enzymes.

The pharmacokinetic properties of (2,3-Epoxysuccinyl)Imidazolamide have also been studied extensively. Research indicates that the compound has moderate solubility in aqueous solutions and good permeability across biological membranes, which are desirable traits for drug candidates.

In terms of toxicity profile, preliminary studies suggest that (2,3-Epoxysuccinyl)Imidazolamide exhibits low cytotoxicity against normal human cells at therapeutic concentrations. However, further research is required to fully understand its safety profile and potential side effects.

The application of green chemistry principles in the synthesis of (2,3-Epoxysuccinyl)Imidazolamide has been another area of recent focus. Researchers have developed environmentally friendly methods that minimize waste generation and reduce energy consumption during the production process.

In conclusion, (2,3-Epoxysuccinyl)Imidazolamide, CAS number 138080-13-4, represents a versatile compound with promising applications in drug discovery and materials science. Its unique structure and reactivity make it an attractive target for further research and development.